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Compound of Interest

Compound Name: Magnesium carbonate trihydrate

Cat. No.: B169977 Get Quote

This guide provides a comprehensive overview of the safety data for magnesium carbonate
trihydrate, compiled for researchers, scientists, and drug development professionals. The

information is collated from various Safety Data Sheets (SDS) to ensure a thorough

understanding of the substance's properties, hazards, and handling procedures.

Chemical and Physical Properties
Magnesium carbonate trihydrate is an inorganic salt.[1] It is a hydrated form of magnesium

carbonate, also known as nesquehonite, and exists as a white, odorless, and tasteless powder

or as light, friable masses.[1][2] It is stable in air and practically insoluble in water and alcohol,

but it dissolves in dilute acids with effervescence.[2]
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Property Value Source

Chemical Formula MgCO₃·3H₂O (CH₆MgO₆) [3][4]

Molecular Weight 138.36 g/mol [3][4]

Appearance
Colorless to white crystalline

powder or solid
[2][5]

Odor Odorless [2][5]

Density 1.837 g/cm³ [1]

Solubility in Water 0.179 g/100 mL (16°C) [3]

Melting Point 165°C (decomposes) [1]

pH

Basic (Aqueous solution

imparts a slightly alkaline

reaction)

[2][5]

Decomposition Temp.

Decomposes at 165°C;

dehydration steps occur at

157°C and 179°C

[1]

Toxicological Information
Magnesium carbonate is generally considered to have low toxicity. It is not classified as a

hazardous substance according to Regulation (EC) No 1272/2008.[6][7] However, it may cause

mild irritation to the eyes and respiratory tract.[7][8][9]
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Endpoint Result Species Source

Acute Oral Toxicity

(LD50)

> 2,000 mg/kg (for

anhydrous form)
Rat [6]

Skin

Corrosion/Irritation

Not classified as a

skin irritant/corrosive
- [6][10]

Eye Damage/Irritation
Not classified as a

serious eye irritant
- [6][10]

Respiratory/Skin

Sensitization

Not classified as a

sensitizer
- [6][10]

Germ Cell

Mutagenicity

Not classified as

mutagenic
- [6][10]

Carcinogenicity

Not listed as a

carcinogen by IARC,

NTP, or OSHA

- [11][12]

Reproductive Toxicity
Not classified as a

reproductive toxicant
- [6][10]

Signs and Symptoms of Exposure:

Inhalation: May cause irritation to the respiratory tract, with symptoms like coughing and

shortness of breath.[5][9]

Ingestion: Non-toxic unless ingested in very large quantities, which may cause diarrhea.[9]

Skin Contact: Generally, no adverse effects are expected, but mild irritation and redness may

occur.[8][9]

Eye Contact: May cause mechanical irritation, redness, and pain.[8][9]

Hazard Identification and Emergency Response
While not classified as a hazardous substance, proper procedures should be followed in case

of exposure or accidental release.[7]
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Detailed experimental protocols for determining the safety of magnesium carbonate are not

typically provided in standard Safety Data Sheets. The safety classifications are based on

standardized testing guidelines (e.g., OECD) results submitted to regulatory bodies. The

following first aid procedures are universally recommended.

Inhalation: Remove the individual to fresh air. If breathing difficulties occur, seek medical

attention.[8][11]

Skin Contact: Wash the affected area with soap and water. If irritation develops and persists,

seek medical advice.[8][11]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. If irritation persists, get medical attention.[8][11]

Ingestion: If large amounts are swallowed, give water to drink. Do not induce vomiting. Seek

medical advice.[8][9]

Below is a workflow diagram for first aid response.
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First Aid Response for Magnesium Carbonate Exposure

Route of Exposure

Immediate Action

Medical Assessment

Follow-Up

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap & Water
Flush Eyes with Water

(min. 15 minutes)
Give Water to Drink

Breathing Difficulty? Irritation Persists? Irritation Persists? Large Amount Ingested?

Seek Medical Attention

Yes

Monitor for Symptoms

No YesNo YesNo YesNo
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Caption: Workflow for first aid procedures following exposure.

Handling, Storage, and Exposure Controls
Proper handling and storage are crucial to ensure safety in a laboratory or manufacturing

setting.
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Handling: Use with adequate ventilation to minimize dust generation and accumulation.[11]

[13] Avoid breathing dust and prevent contact with skin and eyes.[11][13] General hygiene

measures, such as washing hands after handling, should be practiced.[5]

Storage: Store in a cool, dry, well-ventilated area in tightly closed containers.[8][11] Keep

away from incompatible materials such as strong acids and formaldehyde.[5][7]

For nuisance dusts, the following general exposure limits are often cited, though specific limits

for magnesium carbonate are not consistently established.

Parameter Limit Agency Source

Total Dust 15 mg/m³ OSHA PEL [8]

Respirable Fraction 5 mg/m³ OSHA PEL [8]

OSHA: Occupational Safety and Health Administration; PEL: Permissible Exposure Limit.

The selection of PPE is based on a risk assessment of the specific handling procedures.

Standard protocols for handling solid chemical reagents should be followed.

Engineering Controls: A system of local or general exhaust ventilation is recommended to

keep airborne concentrations below exposure limits.[8][11]

Eye/Face Protection: Use chemical safety goggles.[8]

Skin Protection: Wear protective gloves (e.g., Nitrile rubber) and clean, body-covering

clothing.[6][8]

Respiratory Protection: If dust is generated and exposure limits may be exceeded, use a

NIOSH-approved respirator with a dust cartridge (e.g., P1 filter for particles).[5][6]

The logical workflow for PPE selection is illustrated below.
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Personal Protective Equipment (PPE) Selection Logic

Task: Handling
Magnesium Carbonate
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Adequate?
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Yes Use Local/General
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No

Potential for
Eye Contact?

No
Required:

NIOSH-Approved
Respirator

Yes

Potential for
Skin Contact?

No Required:
Safety Goggles

Yes

Required:
Protective Gloves

Yes

Standard Lab Attire

No

Required:
Lab Coat / Body Covering
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Caption: Logical workflow for selecting appropriate PPE.
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Fire and Reactivity Data
Flammability: Magnesium carbonate is a non-flammable and non-combustible solid.[5][6]

Fire Extinguishing Media: Use an extinguishing agent that is appropriate for the surrounding

fire.[8][11]

Hazardous Decomposition: When heated to decomposition, it emits magnesium oxide and

carbon dioxide.[9][11]

Chemical Stability: The material is stable under normal ambient conditions.[6][11]

Incompatible Materials: It can react violently with strong acids and oxidizing agents.[6][13] It

is also incompatible with formaldehyde.[7][9]

Accidental Release and Disposal
Accidental Release: In case of a spill, sweep up the material and place it in a sealed

container for disposal.[5][8] Avoid generating dust.[11] The spill area can be washed after

material pickup is complete.[5]

Disposal: Dispose of the waste material in accordance with local, regional, and national

regulations.[5][9] Small amounts may be suitable for trash disposal or sanitary sewer, but

local regulations should always be consulted.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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